Cas no 34290-72-7 ((S)-tert-Butyl 2-((2-methoxy-2-oxoethyl)carbamoyl)pyrrolidine-1-carboxylate)

(S)-tert-Butyl 2-((2-methoxy-2-oxoethyl)carbamoyl)pyrrolidine-1-carboxylate is a chiral pyrrolidine derivative commonly employed as an intermediate in organic synthesis and pharmaceutical research. Its key structural features include a tert-butyloxycarbonyl (Boc) protecting group and a methyl ester-functionalized carbamoyl moiety, which enhance its utility in peptide coupling and asymmetric synthesis. The (S)-configuration ensures enantioselectivity in reactions requiring chiral induction. The Boc group offers stability under basic conditions while remaining cleavable under acidic conditions, facilitating selective deprotection. This compound is particularly valuable in the synthesis of bioactive molecules, where controlled stereochemistry and functional group compatibility are critical. Its well-defined reactivity profile makes it a reliable building block for complex molecular architectures.

(S)-tert-Butyl 2-((2-methoxy-2-oxoethyl)carbamoyl)pyrrolidine-1-carboxylate structure

34290-72-7 structure

Product Name:(S)-tert-Butyl 2-((2-methoxy-2-oxoethyl)carbamoyl)pyrrolidine-1-carboxylate

CAS No:34290-72-7

MF:C₁₃H₂₂N₂O₅

MW:286.324183940887

MDL:MFCD16495870

CID:1056282

Update Time:2025-05-27

(S)-tert-Butyl 2-((2-methoxy-2-oxoethyl)carbamoyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- (S)-tert-Butyl 2-((2-methoxy-2-oxoethyl)carbamoyl)pyrrolidine-1-carboxylate
- Methyl 1-{[(2-methyl-2-propanyl)oxy]carbonyl}-L-prolylglycinate
- N-Boc-Pro-Gly-OMe
- Boc-Pro-Gly-OMe
- N-tert-butoxycarbonyl-L-prolyl-glycine methyl ester
- tert-butyloxycarbonyl-prolyl-glycine methyl ester
- MDL： MFCD16495870
- Inchi： 1S/C13H22N2O5/c1-13(2,3)20-12(18)15-7-5-6-9(15)11(17)14-8-10(16)19-4/h9H,5-8H2,1-4H3,(H,14,17)/t9-/m0/s1
- InChI Key： RNCFSKLCUPXAEU-VIFPVBQESA-N
- SMILES： O(C(C)(C)C)C(N1CCC[C@H]1C(NCC(=O)OC)=O)=O

Computed Properties

Exact Mass: 286.15300
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 20
Rotatable Bond Count: 8

Experimental Properties

PSA: 88.43000
LogP: 1.45330

(S)-tert-Butyl 2-((2-methoxy-2-oxoethyl)carbamoyl)pyrrolidine-1-carboxylate Pricemore >>

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Alichem	A109008634-5g	(S)-tert-Butyl 2-((2-methoxy-2-oxoethyl)carbamoyl)pyrrolidine-1-carboxylate	34290-72-7	95%	5g	$496.10	2023-09-02
Apollo Scientific	OR470084-1g	N-Boc-Pro-Gly-OMe	34290-72-7		1g	£175.00	2023-08-31
Apollo Scientific	OR470084-5g	N-Boc-Pro-Gly-OMe	34290-72-7		5g	£665.00	2023-08-31
eNovation Chemicals LLC	D255986-1g	N-Boc-Pro-Gly-OMe	34290-72-7	95%	1g	$135	2024-07-20
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Chemenu	CM196973-5g	(S)-tert-Butyl 2-((2-methoxy-2-oxoethyl)carbamoyl)pyrrolidine-1-carboxylate	34290-72-7	95%	5g	$***	2023-05-30
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